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Compound of Interest

[(2-Amino-2-oxoethyl)thio]acetic
Compound Name: o
aci

Cat. No.: B175270

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical waste is paramount to ensuring laboratory safety and environmental protection. This
guide provides a detailed, step-by-step procedure for the safe disposal of [(2-Amino-2-
oxoethyl)thiolacetic acid, a compound that requires careful handling due to its potential
hazards.

Safety and Hazard Information

[(2-Amino-2-oxoethyl)thio]acetic acid is classified with the following hazards:
e Acute Toxicity 4 (Oral): Harmful if swallowed.[1]
o Eye Irritation: Causes serious eye irritation.[1]

The compound is a combustible solid, and appropriate safety measures should be taken during
handling and disposal.[1] Personal protective equipment (PPE), including safety goggles,
gloves, and a lab coat, should be worn at all times.

: _ E

Hazard Classification GHS Code Signal Word
Acute Toxicity 4 (Oral) H302 Warning
Eye Irritation H319 Warning
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Data sourced from the Sigma-Aldrich Safety Data Sheet.[1]

Disposal Procedure

The disposal of [(2-Amino-2-oxoethyl)thio]acetic acid must be conducted in accordance with
local, state, and federal regulations. The following is a general procedural guide.

Step 1: Waste Segregation and Collection

» Do not mix [(2-Amino-2-oxoethyl)thio]acetic acid with other waste streams, especially
incompatible chemicals. It should be collected in a dedicated, properly labeled hazardous
waste container.

e The container must be made of a compatible material, be in good condition, and have a
tightly fitting lid to prevent leaks or spills.[2]

e Label the container clearly with the words "Hazardous Waste," the full chemical name "[(2-
Amino-2-oxoethyl)thio]acetic acid,” and the associated hazard symbols (e.g., GHSO07
pictogram).[1][2]

Step 2: Container Management
o Keep the waste container closed at all times, except when adding waste.[2]
» Store the container in a designated, well-ventilated, and secure waste accumulation area.

e Avoid storing the waste container near heat sources or in direct sunlight.

Step 3: Spill and Decontamination Procedures

 In the event of a spill, absorb the material with an inert, non-combustible absorbent material
(e.g., sand, earth).

e Collect the absorbed material and place it in the designated hazardous waste container.
o Decontaminate the spill area with a suitable cleaning agent.

» Rinse empty containers of [(2-Amino-2-oxoethyl)thio]acetic acid three times with a
suitable solvent. The rinsate must be collected and disposed of as hazardous waste.
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Step 4: Final Disposal

o Arrange for the collection of the hazardous waste by a licensed environmental waste
management company.

» Provide the waste disposal company with the Safety Data Sheet (SDS) for [(2-Amino-2-
oxoethyl)thio]acetic acid.

e Do not dispose of [(2-Amino-2-oxoethyl)thio]acetic acid down the drain or in the regular
trash.[3][4] As an organosulfur compound, it requires special disposal considerations, which
may include incineration in a permitted hazardous waste incinerator.[3]

Disposal Workflow Diagram
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Caption: Workflow for the proper disposal of [(2-Amino-2-oxoethyl)thio]acetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b175270?utm_src=pdf-body
https://www.benchchem.com/product/b175270?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/KR/ko/product/aldrich/eme00128
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.sciencemadness.org/smwiki/index.php/Proper_disposal_of_chemicals
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b175270#2-amino-2-oxoethyl-thio-acetic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b175270#2-amino-2-oxoethyl-thio-acetic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b175270#2-amino-2-oxoethyl-thio-acetic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b175270#2-amino-2-oxoethyl-thio-acetic-acid-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b175270?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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